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Compound of Interest

Compound Name: BRD-6929

Cat. No.: B15566802

Disclaimer: Specific disposal guidelines for BRD-6929 are not readily available in the provided
search results. The following procedures are based on general best practices for the disposal
of hazardous laboratory chemicals and information available for similar compounds.
Researchers must consult their institution's Environmental Health and Safety (EHS)
department for specific disposal requirements to ensure full compliance with federal, state, and
local regulations.

BRD-6929 is a potent and selective brain-penetrant inhibitor of histone deacetylase 1 (HDAC1)
and HDACZ2.[1][2] Due to its biological activity, it should be handled as a hazardous chemical.
Proper disposal is crucial to ensure personnel safety and prevent environmental contamination.

Chemical and Safety Data for BRD-6929

For quick reference, the following table summarizes key quantitative data for BRD-6929.
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Property Value Reference
Molecular Formula C19H17N302S [2][3]
Molecular Weight 351.4 g/mol [4]

CAS Number 849234-64-6 [2][3]

Purity >98% [3]

ICso for HDAC1 1nM [1]

ICso for HDAC?2 8 nM [1]

Storage -20°C [3]
Solubility in DMSO ~5 mg/mL [5]

Immediate Safety and Handling Precautions

Before beginning any disposal procedures, it is imperative to wear appropriate Personal
Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant
gloves. All handling of BRD-6929, including preparation for disposal, should be conducted in a
well-ventilated area, preferably within a chemical fume hood to minimize the risk of inhalation.

Step-by-Step Disposal Protocol for BRD-6929
The following protocol provides a general framework for the safe disposal of BRD-6929.
1. Waste Identification and Classification:

o Treat all BRD-6929, including unused product, contaminated materials, and solutions, as
hazardous chemical waste.

2. Waste Collection and Segregation:

¢ Solid Waste: Collect solid BRD-6929, along with any contaminated consumables such as
weighing paper, pipette tips, and gloves, in a dedicated, leak-proof, and clearly labeled
hazardous waste container.
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Liguid Waste: Collect solutions containing BRD-6929 in a separate, compatible, and clearly
labeled hazardous waste container. Do not mix with other solvent waste streams unless
permitted by your institution's EHS guidelines.

Segregation: Store the BRD-6929 waste container away from incompatible materials. As a
general precaution, avoid storage with strong acids, bases, or oxidizing agents.

. Container Labeling:
Affix a hazardous waste label to the container as soon as the first item of waste is added.
The label must include:

The words "Hazardous Waste"

[¢]

The full chemical name: "BRD-6929"

[¢]

The CAS number: "849234-64-6"

[e]

o

An accurate description of the contents, including any solvents and their approximate
concentrations.

. Waste Storage:
Store the sealed waste container in a designated Satellite Accumulation Area (SAA).

The SAA should be at or near the point of generation and under the control of laboratory
personnel.

Ensure the container remains closed at all times, except when adding waste.
Regularly inspect the SAA for any signs of leakage.
. Disposal of Empty Containers:

To be considered non-hazardous, an empty container that held BRD-6929 must be triple-
rinsed with a suitable solvent.
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e The rinsate from the cleaning process must be collected and treated as hazardous waste.

 After triple-rinsing and allowing it to air-dry in a ventilated area (such as a fume hood), the
container may be disposed of in the regular laboratory trash, provided the label has been
completely defaced or removed.

6. Final Disposal:

» Arrange for the pickup and disposal of the hazardous waste through your institution's EHS
department. Only licensed hazardous waste vendors should handle the final disposal, which
typically involves incineration.

Experimental Protocols

While specific experimental protocols for the disposal of BRD-6929 are not available, the
principles are derived from standard laboratory safety procedures for handling potent chemical
compounds. The "triple-rinse" method for decontaminating empty containers is a widely
accepted protocol.

Triple-Rinse Procedure for Empty Containers:
» Select a solvent in which BRD-6929 is soluble (e.g., DMSO).

e Add a small amount of the solvent to the empty container, ensuring all interior surfaces are
wetted.

e Securely cap and shake the container.
o Empty the solvent (rinsate) into the designated liquid hazardous waste container.
» Repeat this process two more times.

» Allow the container to air-dry completely in a fume hood before disposal as non-hazardous
waste.

BRD-6929 Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of BRD-6929.
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Caption: Workflow for the proper disposal of BRD-6929.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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